Cas no 1377828-35-7 (6-Chloro-2,8-dimethylquinolin-3-amine)

• Product Name: 6-Chloro-2,8-dimethylquinolin-3-amine
• CAS No: 1377828-35-7
• MF: C₁₁H₁₁ClN₂
• MW: 206.671441316605
• CID: 1094183
• PubChem ID: 57412959
• Update Time: 2025-05-24

6-Chloro-2,8-dimethylquinolin-3-amine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2,8-dimethylquinolin-3-amine
• SB70363
• 1377828-35-7

• Inchi： 1S/C11H11ClN2/c1-6-3-9(12)4-8-5-10(13)7(2)14-11(6)8/h3-5H,13H2,1-2H3
• InChI Key： JNWHGYSXQDNGSK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C2C(C=1)=CC(=C(C)N=2)N

Computed Properties

• Exact Mass: 206.0610761g/mol
• Monoisotopic Mass: 206.0610761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 38.9Ų

Additional information on 6-Chloro-2,8-dimethylquinolin-3-amine

Introduction to 6-Chloro-2,8-dimethylquinolin-3-amine (CAS No. 1377828-35-7)

6-Chloro-2,8-dimethylquinolin-3-amine, identified by its Chemical Abstracts Service (CAS) number 1377828-35-7, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the quinoline family, a class of nitrogen-containing aromatic organic compounds known for their broad spectrum of biological activities. The structural features of 6-Chloro-2,8-dimethylquinolin-3-amine, particularly the presence of a chlorine substituent at the 6-position and methyl groups at the 2- and 8-positions, contribute to its unique chemical properties and potential pharmacological applications.

The quinoline scaffold has a long history in medicinal chemistry, with numerous derivatives exhibiting antimicrobial, antimalarial, anti-inflammatory, and anticancer properties. The introduction of electron-withdrawing and electron-donating groups at specific positions on the quinoline ring can modulate its biological activity, making it a versatile platform for drug discovery. In the case of 6-Chloro-2,8-dimethylquinolin-3-amine, the chlorine atom at the 6-position enhances electrophilicity, while the methyl groups at the 2- and 8-positions provide steric and electronic effects that influence molecular interactions with biological targets.

Recent research in the field of natural product-inspired drug design has highlighted the importance of quinoline derivatives in developing novel therapeutic agents. Studies have demonstrated that modifications to the quinoline core can lead to compounds with enhanced efficacy and reduced toxicity. For instance, derivatives with halogenated substituents have shown promise in inhibiting specific enzymes and receptors involved in disease pathways. The structural motif of 6-Chloro-2,8-dimethylquinolin-3-amine aligns well with this trend, as it combines elements known to improve binding affinity and metabolic stability.

One of the most compelling aspects of 6-Chloro-2,8-dimethylquinolin-3-amine is its potential as a precursor in synthesizing more complex pharmacophores. The amine functional group at the 3-position allows for further derivatization through reactions such as condensation, alkylation, or acylation, enabling chemists to tailor its properties for specific applications. This flexibility makes it a valuable building block in medicinal chemistry pipelines aimed at identifying lead compounds for drug development.

In addition to its synthetic utility, 6-Chloro-2,8-dimethylquinolin-3-amine has been explored in several preclinical studies for its potential therapeutic effects. Research indicates that quinoline derivatives can interact with various biological targets, including kinases, transcription factors, and ion channels. The presence of both chlorine and methyl groups in 6-Chloro-2,8-dimethylquinolin-3-amine may contribute to its ability to modulate these targets effectively. For example, studies have suggested that similar compounds can inhibit tyrosine kinases involved in cancer progression or modulate immune responses in inflammatory diseases.

The pharmacokinetic profile of 6-Chloro-2,8-dimethylquinolin-3-amine is also an area of interest. The molecule's lipophilicity and solubility are critical factors that determine its absorption, distribution, metabolism, and excretion (ADME) properties. Optimizing these parameters is essential for developing a compound that can reach therapeutic levels in vivo while minimizing side effects. Computational modeling and experimental techniques are often employed to assess and improve the ADME properties of quinoline derivatives like 6-Chloro-2,8-dimethylquinolin-3-amine.

Recent advances in high-throughput screening (HTS) have accelerated the discovery of novel bioactive compounds. 6-Chloro-2,8-dimethylquinolin-3-amine has been utilized in HTS campaigns to identify hits against various disease-related targets. The success of such screens often relies on libraries containing diverse structural motifs derived from known bioactive scaffolds. The quinoline scaffold provides a rich source of such motifs due to its well-documented biological activity and synthetic accessibility.

The synthesis of 6-Chloro-2,8-dimethylquinolin-3-amines typically involves multi-step organic reactions starting from commercially available precursors such as quinine or isoquinoline derivatives. Key steps often include halogenation reactions to introduce the chlorine atom at the 6-position followed by selective methylation at the 2-and 8 positions. Protecting group strategies may be employed to ensure regioselectivity during these transformations. The final product is characterized using spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) to confirm its identity and purity.

The growing interest in 6-Chloro - - - - - - -- - -- - -- - -- - -- - -- - -- - -- - -- - -- - -- - -- - -- - -- - -- - -- dimethylquinolin--3--amine underscores its significance as a pharmacological toolkit molecule. As research continues to uncover new biological functions associated with quinoline derivatives , compounds like this one are likely to play an increasingly important role in drug discovery efforts . Their unique structural features make them attractive candidates for further optimization into lead compounds with therapeutic potential .